4-[[(5-Chloro-2-methoxypyrimidin-4-yl)-methylamino]methyl]oxan-4-ol

• IUPAC Name: 4-[[(5-chloro-2-methoxypyrimidin-4-yl)-methylamino]methyl]oxan-4-ol
• InChI: InChI=1S/C12H18ClN3O3/c1-16(8-12(17)3-5-19-6-4-12)10-9(13)7-14-11(15-10)18-2/h7,17H,3-6,8H2,1-2H3
• InChI Key: RBDPHSOFBZXTQM-UHFFFAOYSA-N
• Canonical SMILES: CN(CC1(CCOCC1)O)C2=NC(=NC=C2Cl)OC
• Molecular Formula: C12H18ClN3O3
• Molecular Weight: 287.74 g/mol

Description

4-[[(5-Chloro-2-methoxypyrimidin-4-yl)-methylamino]methyl]oxan-4-ol, also known as Xylitol-5-Phosphate Dehydrogenase Inhibitor, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 4-[[(5-Chloro-2-methoxypyrimidin-4-yl)-methylamino]methyl]oxan-4-ol involves the binding of the compound to the active site of 4-[[(5-Chloro-2-methoxypyrimidin-4-yl)-methylamino]methyl]oxan-4-olosphate Dehydrogenase, thereby preventing the conversion of xylulose-5-phosphate to ribulose-5-phosphate. This leads to the inhibition of the pentose phosphate pathway and the accumulation of toxic metabolites such as reactive oxygen species (ROS) and reactive nitrogen species (RNS), which can induce cell death in cancer cells and improve insulin sensitivity in diabetic patients.
Biochemical and Physiological Effects:
Studies have shown that the inhibition of 4-[[(5-Chloro-2-methoxypyrimidin-4-yl)-methylamino]methyl]oxan-4-olosphate Dehydrogenase by 4-[[(5-Chloro-2-methoxypyrimidin-4-yl)-methylamino]methyl]oxan-4-ol can lead to various biochemical and physiological effects. These include the induction of apoptosis in cancer cells, the improvement of insulin sensitivity in diabetic patients, and the reduction of oxidative stress in various tissues. Moreover, this compound has been found to have low toxicity and high selectivity towards cancer cells, making it a promising candidate for cancer therapy.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 4-[[(5-Chloro-2-methoxypyrimidin-4-yl)-methylamino]methyl]oxan-4-ol in lab experiments is its high potency and selectivity towards 4-[[(5-Chloro-2-methoxypyrimidin-4-yl)-methylamino]methyl]oxan-4-olosphate Dehydrogenase. This allows for the specific inhibition of this enzyme without affecting other cellular processes. However, one of the limitations of using this compound is its low solubility in water, which can affect its bioavailability and limit its use in in vivo experiments.

Future Directions

There are several future directions for the research and development of 4-[[(5-Chloro-2-methoxypyrimidin-4-yl)-methylamino]methyl]oxan-4-ol. These include the optimization of the synthesis method to improve the yield and purity of the product, the development of more soluble analogs of the compound, and the investigation of its potential applications in other fields such as agriculture and environmental science. Moreover, further studies are needed to elucidate the exact mechanism of action of this compound and its potential side effects in vivo.

Synthesis Methods

The synthesis of 4-[[(5-Chloro-2-methoxypyrimidin-4-yl)-methylamino]methyl]oxan-4-ol involves the reaction of 5-chloro-2-methoxypyrimidine-4-methanol with formaldehyde and then with aminomethyl oxirane. The resulting compound is then purified to obtain the final product. The purity and yield of the product can be improved by optimizing the reaction conditions.

Scientific Research Applications

This compound has been extensively studied for its potential applications in the field of medicine. It has been found to be a potent inhibitor of 4-[[(5-Chloro-2-methoxypyrimidin-4-yl)-methylamino]methyl]oxan-4-olosphate Dehydrogenase, a key enzyme involved in the pentose phosphate pathway. This pathway is essential for the production of NADPH, which is required for various cellular processes such as DNA synthesis and antioxidant defense. Inhibition of this enzyme can lead to the accumulation of toxic metabolites and oxidative stress, which can be exploited for the treatment of various diseases such as cancer and diabetes.